Cas no 894946-68-0 (2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• CAS No: 894946-68-0
• MF: C₁₉H₁₈N₄O₄S₂
• MW: 430.500621318817
• CID: 6223596
• PubChem ID: 16832895
• Update Time: 2025-07-21

2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide
• AKOS001910460
• 2-{[4-AMINO-5-(BENZENESULFONYL)PYRIMIDIN-2-YL]SULFANYL}-N-(2-METHOXYPHENYL)ACETAMIDE
• 2-[4-amino-5-(benzenesulfonyl)pyrimidin-2-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• 894946-68-0
• F1609-1029
• 2-((4-amino-5-(phenylsulfonyl)pyrimidin-2-yl)thio)-N-(2-methoxyphenyl)acetamide

• Inchi： 1S/C19H18N4O4S2/c1-27-15-10-6-5-9-14(15)22-17(24)12-28-19-21-11-16(18(20)23-19)29(25,26)13-7-3-2-4-8-13/h2-11H,12H2,1H3,(H,22,24)(H2,20,21,23)
• InChI Key： VWAXWINWVYDGME-UHFFFAOYSA-N
• SMILES： S(C1=CN=C(N=C1N)SCC(NC1C=CC=CC=1OC)=O)(C1C=CC=CC=1)(=O)=O

Computed Properties

• Exact Mass: 430.07694742g/mol
• Monoisotopic Mass: 430.07694742g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 637
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 158Ų

Additional information on 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide

Recent Advances in the Study of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 894946-68-0)

The compound 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide (CAS: 894946-68-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrimidine and benzenesulfonyl moieties, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a drug candidate.

Recent research has focused on the synthesis and optimization of this compound to enhance its pharmacological properties. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the pyrimidine core and the benzenesulfonyl group could significantly improve the compound's binding affinity to target proteins, particularly those involved in inflammatory pathways. The study utilized molecular docking and in vitro assays to validate these findings, suggesting that 894946-68-0 could serve as a lead compound for developing novel anti-inflammatory agents.

Another key area of investigation has been the compound's potential as an anticancer agent. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide exhibited selective cytotoxicity against certain cancer cell lines, including breast and lung cancer cells. The researchers attributed this activity to the compound's ability to inhibit key enzymes involved in cell proliferation, such as tyrosine kinases. These findings highlight the compound's versatility and its promise as a multifunctional therapeutic agent.

In addition to its therapeutic potential, recent studies have also explored the pharmacokinetic properties of 894946-68-0. A preclinical study conducted in 2023 evaluated the compound's absorption, distribution, metabolism, and excretion (ADME) profiles in animal models. The results indicated favorable oral bioavailability and a relatively long half-life, which are critical factors for its development as a drug. However, the study also identified potential challenges, such as moderate plasma protein binding, which may require further optimization.

Despite these promising findings, several challenges remain in the development of 2-{4-amino-5-(benzenesulfonyl)pyrimidin-2-ylsulfanyl}-N-(2-methoxyphenyl)acetamide as a therapeutic agent. For instance, the compound's solubility and stability under physiological conditions need to be addressed to ensure its efficacy in vivo. Future research directions may include the development of prodrugs or nanoformulations to overcome these limitations.

In conclusion, the recent studies on 894946-68-0 underscore its potential as a valuable scaffold for drug discovery. Its diverse biological activities, coupled with its manageable pharmacokinetic profile, make it a compelling candidate for further investigation. Continued research efforts will be essential to fully realize its therapeutic potential and address the remaining challenges in its development.